3-Fluoro-4-(phenethyloxy)aniline
Overview
Description
3-Fluoro-4-(phenethyloxy)aniline is a chemical compound with the molecular formula C14H14FNO and a molecular weight of 231.27 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of 14 carbon atoms, 14 hydrogen atoms, 1 fluorine atom, and 1 nitrogen atom . For a detailed molecular structure, it’s recommended to refer to a specialized chemical structure database.Physical and Chemical Properties Analysis
The predicted melting point of this compound is 111.62°C, and its predicted boiling point is 396.13°C at 760 mmHg . The predicted density is 1.17 g/cm³, and the refractive index is n20D 1.59 .Scientific Research Applications
Molecular Docking and QSAR Studies
3-Fluoro-4-(phenethyloxy)aniline and its derivatives have been explored in the context of molecular docking and quantitative structure–activity relationship (QSAR) studies. These compounds have been analyzed for their inhibitory activity against c-Met kinase, a receptor tyrosine kinase implicated in various types of cancer. The docking studies help in understanding the molecular interactions and preferred conformations of these inhibitors when complexed with c-Met kinase. Additionally, QSAR models, including Comparative Molecular Similarity Analysis (CoMSIA) and multiple linear regression (MLR), have been developed to predict the biological activities of these compounds, offering insights into their potential therapeutic applications (Caballero et al., 2011).
Photodehalogenation Studies
The photodehalogenation of fluoro or chlorobenzene derivatives, including this compound analogs, generates important intermediates like phenyl cations and benzyne. These intermediates can lead to various products depending on the substituents and conditions, providing a pathway for the synthesis of complex organic molecules. This process has implications for designing less phototoxic drugs, as well as in the synthesis of new chemical entities (Protti et al., 2012).
Practical Synthesis Approaches
A practical synthesis process for 3-Chloro-4-(3-fluorobenzyloxy)aniline, a closely related compound, has been developed. This process involves the condensation of 1-(chloromethyl)-3-fluorobenzene and 2-chloro-4-nitrophenol, followed by reduction. This method highlights the feasibility of industrial production due to its robustness, cost-effectiveness, and minimal waste burden (Zhang Qingwen, 2011).
Theoretical Structural Analysis
Theoretical studies have been conducted to understand the structural and spectroscopic properties of aniline derivatives, including this compound. These studies use density functional theory (DFT) to predict various spectroscopic features such as IR, UV-Visible, Raman, and NMR spectra. Such computational analyses are invaluable for predicting the properties of complex molecules and their interactions in various environments (Aziz et al., 2018).
Properties
IUPAC Name |
3-fluoro-4-(2-phenylethoxy)aniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14FNO/c15-13-10-12(16)6-7-14(13)17-9-8-11-4-2-1-3-5-11/h1-7,10H,8-9,16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YITSWEYUZGJDOK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCOC2=C(C=C(C=C2)N)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14FNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301282377 | |
Record name | 3-Fluoro-4-(2-phenylethoxy)benzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301282377 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
946663-85-0 | |
Record name | 3-Fluoro-4-(2-phenylethoxy)benzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=946663-85-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Fluoro-4-(2-phenylethoxy)benzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301282377 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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